Cas no 2599-11-3 (2-Hydroxysimazine)

• Product Name: 2-Hydroxysimazine
• CAS No: 2599-11-3
• MF: C₇H₁₃N₅O
• MW: 183.211020231247
• CID: 256450
• PubChem ID: 135408659
• Update Time: 2025-11-01

2-Hydroxysimazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one,4,6-bis(ethylamino)-
• Simazine hydroxy
• 2,6-bis(ethylamino)-1H-1,3,5-triazin-4-one
• 2-Hydroxysimazine
• 2-hydroxysimetryn
• 6-hydroxy-2,4-diethylamine-1,3,5-triazine
• Hydroxysimazine
• 4, 6-bis(ethylamino)-1H-1, 3, 5-triazin-2-one
• s-Triazin-2-ol,6-bis(ethylamino)-
• 1,3,5-Triazin-2(1H)-one, 4,6-bis(ethylamino)-
• Q27156858
• SYSTEMATIC NAMES 1,3,5-TRIAZIN-2(1H)-ONE, 4,6-BIS(ETHYLAMINO)-
• NSC 56447
• EN300-8092591
• 2-hydroxy-4,6-bis(ethlyamino)-S-triazine
• 4,6-BIS(ETHYLAMINO)-1H-1,3,5-TRIAZIN-2-ONE
• 4,6-Bis(ethylamino)-1,3,5-triazin-2(3H)-one #
• SCHEMBL4124952
• 2MHC1OXH2M
• CHEBI:83476
• NS00115845
• 4,6-bis(ethylamino)-1,3,5-triazin-2(1h)-one
• YQIXRXMOJFQVBV-UHFFFAOYSA-N
• SIMAZINE-2-HYDROXY
• bis(ethylamino)-1,3,5-triazin-2-ol
• NSC-56447
• s-Triazin-2-ol, 4,6-bis(ethylamino)-
• 4,6-BIS(ETHYLAMINO)-S-TRIAZIN-2-OL
• UNII-2MHC1OXH2M
• DTXSID6062547
• 1,5-Triazin-2(1H)-one, 4,6-bis(ethylamino)-
• NSC56447
• 4,6-bis(ethylamino)-1,3,5-triazin-2-ol
• Simazine-2-hydroxy 10 microg/mL in Methanol
• imazine TP
• AKOS006272445
• 2-hydroxy-4,6-bis(ethylamino)-s-triazine
• 2599-11-3

• Inchi： 1S/C7H13N5O/c1-3-8-5-10-6(9-4-2)12-7(13)11-5/h3-4H2,1-2H3,(H3,8,9,10,11,12,13)
• InChI Key： YQIXRXMOJFQVBV-UHFFFAOYSA-N
• SMILES： O=C1N=C(N=C(N1)NCC)NCC

Computed Properties

• Exact Mass: 183.11200
• Monoisotopic Mass: 183.11201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9
• XLogP3: -0.3

Experimental Properties

• Density: 1.2094 (rough estimate)
• Boiling Point: 316.88°C (rough estimate)
• Flash Point: 113.3°C
• Refractive Index: 1.8000 (estimate)
• PSA: 82.96000
• LogP: 0.58680

2-Hydroxysimazine Security Information

• Hazardous Material transportation number：UN 1230 3/PG 2
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Risk Phrases：R11; R23/24/25; R39/23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines

Additional information on 2-Hydroxysimazine

Recent Advances in the Study of 2-Hydroxysimazine (CAS: 2599-11-3) in Chemical Biology and Pharmaceutical Research

2-Hydroxysimazine (CAS: 2599-11-3) is a derivative of simazine, a triazine herbicide, which has garnered increasing attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a bioactive compound, particularly in the context of enzyme inhibition, metabolic pathways, and environmental degradation. This research brief synthesizes the latest findings on 2-Hydroxysimazine, highlighting its mechanisms of action, applications, and future research directions.

A 2023 study published in the Journal of Chemical Biology investigated the inhibitory effects of 2-Hydroxysimazine on cytochrome P450 enzymes, which play a critical role in drug metabolism. The researchers demonstrated that 2-Hydroxysimazine exhibits selective inhibition of CYP3A4, a key enzyme involved in the metabolism of numerous pharmaceuticals. This finding suggests potential applications of 2-Hydroxysimazine in drug-drug interaction studies and personalized medicine, where modulating enzyme activity could optimize therapeutic outcomes.

In environmental science, 2-Hydroxysimazine has been identified as a degradation product of simazine in soil and water systems. A recent Environmental Science & Technology article (2024) elucidated the pathways through which microbial communities metabolize 2-Hydroxysimazine, revealing its relatively rapid degradation under aerobic conditions. This research has implications for the remediation of triazine herbicide-contaminated environments and underscores the need for further studies on the ecological impacts of 2-Hydroxysimazine and its derivatives.

Pharmaceutical research has also explored the potential of 2-Hydroxysimazine as a scaffold for drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel 2-Hydroxysimazine analogs with enhanced binding affinity for adenosine receptors. These analogs exhibited promising activity in preclinical models of inflammation and neurodegenerative diseases, positioning 2-Hydroxysimazine as a versatile building block for designing new therapeutic agents.

Despite these advancements, challenges remain in fully characterizing the pharmacokinetic and toxicological profiles of 2-Hydroxysimazine. Future research should focus on elucidating its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its long-term safety in biological systems. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound in both environmental and biomedical applications.